2-fluoro-5-(piperidin-4-yl)pyridine hydrochloride
Overview
Description
2-Fluoro-5-(piperidin-4-yl)pyridine hydrochloride, also known as 2FPPH, is an important chemical compound that has numerous applications in scientific research. It is a white, crystalline solid that is soluble in water, and is used in a variety of laboratory experiments.
Scientific Research Applications
2-fluoro-5-(piperidin-4-yl)pyridine hydrochloride is used in a wide range of scientific research applications. It is used as a catalyst in organic reactions, as a reagent for the synthesis of other compounds, and as a ligand for metal complexes. It is also used in the study of enzyme kinetics and as a model for drug binding.
Mechanism of Action
2-fluoro-5-(piperidin-4-yl)pyridine hydrochloride is a weak base and can act as a proton acceptor in a variety of reactions. It can also act as a nucleophile, forming covalent bonds with electron-rich molecules. In addition, 2-fluoro-5-(piperidin-4-yl)pyridine hydrochloride can form hydrogen bonds with other molecules.
Biochemical and Physiological Effects
2-fluoro-5-(piperidin-4-yl)pyridine hydrochloride has been shown to have a variety of biochemical and physiological effects. It can inhibit the activity of enzymes, such as acetylcholinesterase and cyclooxygenase, and can also act as an agonist for certain G-protein coupled receptors. In addition, 2-fluoro-5-(piperidin-4-yl)pyridine hydrochloride has been shown to have anti-inflammatory and anti-oxidative effects.
Advantages and Limitations for Lab Experiments
2-fluoro-5-(piperidin-4-yl)pyridine hydrochloride is a versatile compound that can be used in a variety of laboratory experiments. It is relatively easy to synthesize, and is stable in aqueous solutions. However, it is also relatively expensive, and its solubility in organic solvents is limited.
Future Directions
There are numerous potential future directions for research involving 2-fluoro-5-(piperidin-4-yl)pyridine hydrochloride. These include further studies into its biochemical and physiological effects, its potential use as a drug, and its potential applications in the synthesis of other compounds. In addition, further research into its mechanism of action could lead to the development of new catalysts and reagents. Finally, further research into its potential use as a ligand for metal complexes could lead to the development of new materials for use in a variety of applications.
Synthesis Methods
2-fluoro-5-(piperidin-4-yl)pyridine hydrochloride can be synthesized in a laboratory by reacting 4-piperidinol with 2-fluoropyridine hydrochloride in the presence of a base, such as sodium hydroxide. This reaction results in the formation of 2-fluoro-5-(piperidin-4-yl)pyridine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-5-(piperidin-4-yl)pyridine hydrochloride involves the reaction of 2-chloro-5-fluoropyridine with piperidine in the presence of a base to form the desired product, which is then converted to the hydrochloride salt.", "Starting Materials": [ "2-chloro-5-fluoropyridine", "piperidine", "base (e.g. potassium carbonate)", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-chloro-5-fluoropyridine is reacted with piperidine in the presence of a base (e.g. potassium carbonate) in an appropriate solvent (e.g. DMF) at elevated temperature (e.g. 100-120°C) to form 2-fluoro-5-(piperidin-4-yl)pyridine.", "Step 2: The crude product from step 1 is dissolved in an appropriate solvent (e.g. ethanol) and treated with hydrochloric acid to form the hydrochloride salt of 2-fluoro-5-(piperidin-4-yl)pyridine." ] } | |
CAS RN |
1137950-30-1 |
Product Name |
2-fluoro-5-(piperidin-4-yl)pyridine hydrochloride |
Molecular Formula |
C10H14ClFN2 |
Molecular Weight |
216.7 |
Purity |
0 |
Origin of Product |
United States |
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